Cas no 116287-98-0 (2,9-bis(4-methylphenyl)-1,10-phenanthroline)

2,9-bis(4-methylphenyl)-1,10-phenanthroline structure
116287-98-0 structure
Product Name:2,9-bis(4-methylphenyl)-1,10-phenanthroline
CAS No:116287-98-0
MF:C26H20N2
MW:360.450406074524
CID:2614428
PubChem ID:13988244
Update Time:2025-04-21

2,9-bis(4-methylphenyl)-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

    • 2,9-bis(4-methylphenyl)-1,10-phenanthroline
    • SCHEMBL8477633
    • 2,9-bis(4methylphenyl)-1,10-phenanthroline
    • SSPMNSRSGUOGBH-UHFFFAOYSA-N
    • DTXCID00504639
    • 2,9-di-p-tolyl-1,10-phenanthroline
    • 116287-98-0
    • DTXSID70553856
    • Inchi: 1S/C26H20N2/c1-17-3-7-19(8-4-17)23-15-13-21-11-12-22-14-16-24(28-26(22)25(21)27-23)20-9-5-18(2)6-10-20/h3-16H,1-2H3
    • InChI Key: SSPMNSRSGUOGBH-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C=12)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 360.162648646Da
  • Monoisotopic Mass: 360.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 25.8Ų

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